Cas no 1788677-87-1 (N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide)
N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide
-
- Inchi: 1S/C13H16ClNO2/c1-17-12(8-15-13(16)9-6-7-9)10-4-2-3-5-11(10)14/h2-5,9,12H,6-8H2,1H3,(H,15,16)
- InChI Key: FWPYISICGJLTEL-UHFFFAOYSA-N
- SMILES: C1(C(NCC(C2=CC=CC=C2Cl)OC)=O)CC1
N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6451-2614-2μmol |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-5μmol |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-10μmol |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-20μmol |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-1mg |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6451-2614-2mg |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-3mg |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-4mg |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6451-2614-5mg |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6451-2614-10mg |
N-[2-(2-chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide |
1788677-87-1 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide
Research Brief on N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide (CAS: 1788677-87-1)
N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide (CAS: 1788677-87-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane carboxamide moiety and chlorophenyl-methoxyethyl side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant scientific interest.
The synthesis of N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's structural features, including the cyclopropane ring and the chlorophenyl group, contribute to its stability and bioavailability, which are critical factors for its pharmacological efficacy. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.
Recent in vitro and in vivo studies have explored the compound's potential as a modulator of specific biological targets. Preliminary findings suggest that N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide exhibits significant activity in the central nervous system, particularly in models of neuropathic pain and anxiety disorders. Its mechanism of action appears to involve the modulation of neurotransmitter systems, although further research is needed to elucidate the precise pathways involved. These findings highlight the compound's potential as a lead candidate for the development of new therapeutic agents.
In addition to its neurological applications, N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide has also been investigated for its effects on metabolic pathways. Recent studies have indicated that the compound may influence lipid metabolism and glucose homeostasis, suggesting potential applications in the treatment of metabolic disorders such as diabetes and obesity. These effects are thought to be mediated through interactions with key enzymes and receptors involved in metabolic regulation, although detailed mechanistic studies are still underway.
Despite the promising findings, several challenges remain in the development of N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique structural features and broad pharmacological profile make it a compelling subject for further research. Ongoing efforts are focused on optimizing its chemical properties and exploring its therapeutic potential in greater detail.
In conclusion, N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide (CAS: 1788677-87-1) represents a promising avenue for drug discovery in the fields of neurology and metabolism. Its recent advancements in synthesis, characterization, and preliminary pharmacological evaluation underscore its potential as a valuable tool for understanding complex biological systems and developing novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize the compound's therapeutic potential and address the remaining challenges in its development.
1788677-87-1 (N-[2-(2-Chlorophenyl)-2-methoxyethyl]cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)